Cas no 854107-57-6 (3-Chloro-4-(2-acetoxyethoxy)benzaldehyde)

3-Chloro-4-(2-acetoxyethoxy)benzaldehyde structure
854107-57-6 structure
Product Name:3-Chloro-4-(2-acetoxyethoxy)benzaldehyde
CAS No:854107-57-6
MF:C11H11ClO4
MW:242.655642747879
CID:2152198
Update Time:2023-08-05

3-Chloro-4-(2-acetoxyethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-4-(2-acetoxyethoxy)benzaldehyde
    • SDIQJZOGVFKNEU-UHFFFAOYSA-N
    • 3-chloro-4-(2-acetoxy-ethoxy)-benzaldehyde
    • 3-Chloro-4-(2-acetoxyethoxy)benzaldehyde
    • Inchi: 1S/C11H11ClO4/c1-8(14)15-4-5-16-11-3-2-9(7-13)6-10(11)12/h2-3,6-7H,4-5H2,1H3
    • InChI Key: SDIQJZOGVFKNEU-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=O)C=CC=1OCCOC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 244
  • Topological Polar Surface Area: 52.6
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